Cas no 62266-66-4 (3-Cyclohexene-1-carboxylic acid, pentadecyl ester)

3-Cyclohexene-1-carboxylic acid, pentadecyl ester structure
62266-66-4 structure
Product Name:3-Cyclohexene-1-carboxylic acid, pentadecyl ester
CAS No:62266-66-4
MF:C22H40O2
MW:336.551807403564
CID:451800
PubChem ID:71388121
Update Time:2025-04-19

3-Cyclohexene-1-carboxylic acid, pentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylic acid, pentadecyl ester
    • pentadecyl cyclohex-3-ene-1-carboxylate
    • 62266-66-4
    • DTXSID10810197
    • Inchi: 1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24-22(23)21-18-15-14-16-19-21/h14-15,21H,2-13,16-20H2,1H3
    • InChI Key: KUYFANQPNDGGPR-UHFFFAOYSA-N
    • SMILES: O(C(C1CC=CCC1)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.303
  • Monoisotopic Mass: 336.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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